Cas no 941918-88-3 (methyl 3-(4-chlorophenyl)({(4-methylphenyl)methylcarbamoyl}methyl)sulfamoylthiophene-2-carboxylate)

• Product Name: methyl 3-(4-chlorophenyl)({(4-methylphenyl)methylcarbamoyl}methyl)sulfamoylthiophene-2-carboxylate
• CAS No: 941918-88-3
• MF: C₂₂H₂₁ClN₂O₅S₂
• MW: 492.995542287827
• CID: 5442549
• Update Time: 2025-06-08

methyl 3-(4-chlorophenyl)({(4-methylphenyl)methylcarbamoyl}methyl)sulfamoylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• YKBARSFHOMTGPJ-UHFFFAOYSA-N
• methyl 3-(4-chlorophenyl)({(4-methylphenyl)methylcarbamoyl}methyl)sulfamoylthiophene-2-carboxylate

• Inchi： 1S/C22H21ClN2O5S2/c1-15-4-8-17(9-5-15)24(2)20(26)14-25(18-10-6-16(23)7-11-18)32(28,29)19-12-13-31-21(19)22(27)30-3/h4-13H,14H2,1-3H3
• InChI Key： XMWSFPKQSXQBBO-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(N(C1=CC=C(Cl)C=C1)CC(N(C1=CC=C(C)C=C1)C)=O)(=O)=O

Additional information on methyl 3-(4-chlorophenyl)({(4-methylphenyl)methylcarbamoyl}methyl)sulfamoylthiophene-2-carboxylate

Recent Advances in the Study of Methyl 3-(4-chlorophenyl)({(4-methylphenyl)methylcarbamoyl}methyl)sulfamoylthiophene-2-carboxylate (CAS: 941918-88-3)

The compound methyl 3-(4-chlorophenyl)({(4-methylphenyl)methylcarbamoyl}methyl)sulfamoylthiophene-2-carboxylate (CAS: 941918-88-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This sulfamoylthiophene derivative has been investigated for its potential applications in drug development, particularly in the treatment of inflammatory and metabolic disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from the latest research is the compound's ability to modulate specific enzymatic pathways involved in inflammation. In vitro studies have demonstrated that methyl 3-(4-chlorophenyl)({(4-methylphenyl)methylcarbamoyl}methyl)sulfamoylthiophene-2-carboxylate exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in the inflammatory response. This suggests its potential as a novel anti-inflammatory agent with a mechanism distinct from traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles. The presence of the sulfamoyl and carboxylate functional groups enhances its solubility and bioavailability, making it a promising candidate for oral administration. Researchers have also explored structural modifications to improve its metabolic stability and reduce potential off-target effects.

In addition to its anti-inflammatory properties, recent studies have highlighted the compound's potential in addressing metabolic disorders. Preliminary data indicate that it may influence glucose metabolism by modulating key signaling pathways involved in insulin sensitivity. This dual functionality positions methyl 3-(4-chlorophenyl)({(4-methylphenyl)methylcarbamoyl}methyl)sulfamoylthiophene-2-carboxylate as a versatile scaffold for the development of multifunctional therapeutics.

The synthesis of this compound has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular attention to the stereochemistry of the final product. Advances in catalytic methods have enabled more efficient formation of the sulfamoylthiophene core, reducing the number of steps and minimizing the use of hazardous reagents.

Despite these promising developments, challenges remain in the clinical translation of this compound. Current research is addressing issues related to its long-term safety profile and potential drug-drug interactions. Ongoing studies are employing advanced computational modeling and high-throughput screening to identify optimal dosing regimens and potential combination therapies.

In conclusion, methyl 3-(4-chlorophenyl)({(4-methylphenyl)methylcarbamoyl}methyl)sulfamoylthiophene-2-carboxylate represents an exciting area of research in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable lead compound for further development. As research progresses, this molecule may pave the way for new therapeutic strategies in inflammation and metabolic disease management.